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Compound of Interest

Compound Name: TMC647055 Choline salt
Cat. No.: B10800343
Get Quote

Application Notes and Protocols for TMC647055
Choline Salt

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and recommended concentrations for the
use of TMC647055 Choline Salt, a potent and selective non-nucleoside inhibitor of the
Hepatitis C Virus (HCV) NS5B polymerase.

Mechanism of Action

TMC647055 is a selective, cell-permeating inhibitor of the HCV NS5B RNA-dependent RNA
polymerase, a key enzyme in the viral replication cycle. By binding to an allosteric site on the
NS5B polymerase, TMC647055 prevents the conformational changes required for RNA
synthesis, thereby inhibiting viral replication.

Below is a diagram illustrating the HCV replication cycle and the inhibitory action of
TMC647055.
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Caption: HCV Replication Cycle and TMC647055 Inhibition.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of TMC647055 Choline Salt in various

assays.

Table 1: In Vitro Enzymatic and Cellular Anti-HCV Activity of TMC647055
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Table 2: In Vivo Pharmacokinetic Profile of TMC647055 in Rats
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Experimental Protocols
Preparation of TMC647055 Choline Salt Stock Solution

For in vitro experiments, TMC647055 Choline Salt can be prepared as a stock solution in a
suitable solvent such as dimethyl sulfoxide (DMSO).

Materials:

e TMC647055 Choline Salt powder

e Dimethyl sulfoxide (DMSO), cell culture grade

» Sterile, nuclease-free microcentrifuge tubes

Procedure:

o Aseptically weigh the desired amount of TMC647055 Choline Salt powder.

e Dissolve the powder in DMSO to create a high-concentration stock solution (e.g., 10 mM or
20 mM).

o Vortex briefly until the salt is completely dissolved.

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.
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» Store the stock solution at -20°C or -80°C for long-term storage.

Protocol 1: HCV NS5B RNA-Dependent RNA Polymerase
(RARp) Inhibition Assay

This protocol describes a biochemical assay to determine the 50% inhibitory concentration
(IC50) of TMC647055 against HCV NS5B polymerase.
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Seed Huh-7 replicon cells
in a 96-well plate

Encubate for 24 hours)

Prepare serial dilutions of
TMC647055 in culture medium
Add TMC647055 dilutions or

vehicle control to the cells

anubate for 72 hours)

Measure readout:
- Luciferase activity
- gRT-PCR for HCV RNA
- Cell viability (e.g., MTT assay)

Calculate % inhibition and
determine EC50 and CC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. researchgate.net [researchgate.net]

3. Animal Models to Study Hepatitis C Virus Infection - PMC [pmc.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Recommended concentration of TMC647055 Choline
salt for experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10800343#recommended-concentration-of-
tmc647055-choline-salt-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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